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Chemical Profile of Phenylacetone Oxime

The table below summarizes the basic identifying information and chemical properties of phenylacetone

oxime as found in chemical databases [1] [2].

Property Description

Chemical Name Phenylacetone oxime [1] [2]

CAS Number 13213-36-0 [2]

Molecular Formula C₉H₁₁NO [1] [2]

Molecular Weight 149.19 g/mol [2]

Synonyms 1-Phenylpropan-2-one oxime; 1-Phenylpropane-2-oneoxime [2]

Reported Use A useful research chemical, e.g., in the preparation of pyrroles [2].

Experimental Context and Protocols
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Phenylacetone oxime is identified in specific experimental contexts, primarily as a reaction product.

Oxidative Decontamination of Methamphetamine

A key study investigated the oxidative decontamination of methamphetamine using an activated hydrogen

peroxide product (Bio-Oxygen Chem Decon) [3].

Objective: To understand the degradation pathway of methamphetamine under oxidative conditions.

Methodology: Methamphetamine was subjected to oxidation, and the products were identified using
Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS) [3].
Observation: Phenylacetone oxime was identified as a distinctive major oxidation product from

methamphetamine. In contrast, the oxidation of ephedrine primarily yielded benzaldehyde [3].
Significance: The formation of phenylacetone oxime and other N-oxygenated intermediates helped

elucidate an N-oxidation decomposition pathway. This pathway is reminiscent of the metabolic action
of flavin-containing monooxygenase (FMO) enzymes in the human liver [3].

This relationship between methamphetamine, its metabolic pathway, and the resulting phenylacetone oxime

is illustrated below.
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Key Characteristics as a Ligand

The search results do not provide explicit data on coordination complexes of phenylacetone oxime. Its

potential ligand properties can be inferred from its molecular structure:

Potential Donor Atoms: The molecule contains oxygen (oxime hydroxyl) and nitrogen (oxime)

atoms, which are potential sites for coordination to metal centers.
Reactivity Clue: Its identification as an N-oxidation product and intermediate suggests the nitrogen

atom is a reactive site [3], making it a plausible ligand for metal coordination.

Important Safety and Regulatory Note
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Phenylacetone, the ketone precursor to phenylacetone oxime, is a Schedule II controlled substance in the

United States as it is a known precursor in the illicit synthesis of amphetamine and methamphetamine [4].

Researchers must be aware of and comply with all relevant regulations when handling precursor chemicals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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